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Compound of Interest

Compound Name:
(+/-)-4-Methanesulfinylphenethyl

bromide

Cat. No.: B13878339

Get Quote

A Note on Nomenclature: Initial searches for "4-Methanesulfinylphenethyl bromide" did not

yield a known chemical entity. This guide will focus on the closely related and commercially

available compound, 4-Methylphenethyl bromide, which is likely the intended subject of

interest. This document will provide a comprehensive overview of its chemical properties,

synthesis, and applications, particularly for researchers, scientists, and professionals in drug

development.

Core Compound Identification and Properties
4-Methylphenethyl bromide is an organobromine compound that serves as a valuable building

block in organic synthesis. Its structure features a phenethyl group with a methyl substituent at

the para position of the benzene ring and a bromine atom attached to the ethyl side chain.

Chemical Formula and Molecular Weight
The chemical formula for 4-Methylphenethyl bromide is C₉H₁₁Br.[1][2] Its molecular weight is

199.09 g/mol .[1][2]
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A summary of the key physicochemical properties of 4-Methylphenethyl bromide is presented in

the table below.

Property Value Source

CAS Number 6529-51-7 [1]

Linear Formula CH₃C₆H₄CH₂CH₂Br

Appearance Clear, colorless oil [3]

Density 1.306 g/mL at 25 °C [2]

Boiling Point 100-101 °C at 9 mmHg

Refractive Index n20/D 1.550

Flash Point 110 °C (closed cup)

Structural Representation
The two-dimensional structure of 4-Methylphenethyl bromide is depicted below.

Caption: 2D Structure of 4-Methylphenethyl bromide.

Synthesis and Mechanistic Insights
The synthesis of 4-Methylphenethyl bromide can be achieved through several established

organic chemistry methodologies. A common and effective approach involves the bromination

of 4-methylphenethyl alcohol.

Synthetic Pathway
The overall synthetic transformation is illustrated in the following diagram:

4-Methylphenethyl alcohol

4-Methylphenethyl bromide

Bromination

Phosphorus tribromide (PBr₃)

Phosphorous acid (H₃PO₃)Byproduct formation
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Caption: Synthetic pathway for 4-Methylphenethyl bromide.

Detailed Experimental Protocol
Materials:

4-Methylphenethyl alcohol

Phosphorus tribromide (PBr₃)

Anhydrous diethyl ether

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate

Round-bottom flask, dropping funnel, reflux condenser, magnetic stirrer, separatory funnel,

rotary evaporator.

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve 4-methylphenethyl alcohol in anhydrous diethyl ether.

Cool the solution in an ice bath to 0 °C.

Slowly add phosphorus tribromide dropwise to the stirred solution. An exothermic reaction

will occur. Maintain the temperature below 10 °C during the addition.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours until the reaction is complete (monitored by TLC).

Carefully quench the reaction by slowly pouring the mixture over ice.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b13878339/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-4-methanesulfinylphenethyl-bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13878339?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transfer the mixture to a separatory funnel and wash sequentially with cold water, saturated

sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

The crude product can be further purified by vacuum distillation to yield pure 4-

Methylphenethyl bromide as a colorless oil.[3]

Causality Behind Experimental Choices:

Inert Atmosphere: Prevents side reactions with atmospheric moisture and oxygen.

Anhydrous Solvents: Phosphorus tribromide reacts violently with water.

Controlled Addition at Low Temperature: The reaction is exothermic, and slow addition at 0

°C helps to control the reaction rate and prevent the formation of byproducts.

Aqueous Workup: The washing steps are crucial to remove unreacted reagents and acidic

byproducts. Sodium bicarbonate neutralizes any remaining acid.

Role in Drug Discovery and Development
Organobromine compounds, such as 4-Methylphenethyl bromide, are important intermediates

in the synthesis of pharmaceuticals. The presence of the bromine atom provides a reactive

handle for various coupling reactions, while the methyl group can influence the

pharmacokinetic and pharmacodynamic properties of a molecule.

The "Magic Methyl" Effect
The introduction of a methyl group, often referred to as the "magic methyl" effect in medicinal

chemistry, can have profound and sometimes unpredictable effects on a drug candidate's

properties.[4] These effects can include:

Increased Potency: The methyl group can enhance binding to the target protein through

favorable hydrophobic interactions.
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Improved Metabolic Stability: A strategically placed methyl group can block sites of metabolic

attack by cytochrome P450 enzymes, thereby increasing the drug's half-life.

Enhanced Selectivity: The steric bulk of the methyl group can favor binding to the desired

target over off-targets.

Bromine in Medicinal Chemistry
The bromine atom in 4-Methylphenethyl bromide is a versatile functional group for drug design.

[5] Its utility stems from:

Leaving Group Ability: Bromide is an excellent leaving group in nucleophilic substitution

reactions, allowing for the facile introduction of other functional groups.

Halogen Bonding: The bromine atom can participate in halogen bonding, a non-covalent

interaction that can contribute to the binding affinity of a ligand to its protein target.[5]

Bioisosteric Replacement: Bromine can be used as a bioisostere for other groups to

modulate a compound's physicochemical properties.

The combination of the "magic methyl" and the reactive bromide in one molecule makes 4-

Methylphenethyl bromide a valuable starting material for the synthesis of a diverse range of

biologically active compounds.

Spectroscopic Characterization
The structure of 4-Methylphenethyl bromide can be confirmed using various spectroscopic

techniques. While a complete, curated set of spectra is not publicly available, the expected

spectral features are outlined below.
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Spectroscopic Technique Expected Features

¹H NMR

- Aromatic protons (AA'BB' system) in the range

of 7.0-7.3 ppm. - A singlet for the methyl group

protons around 2.3 ppm. - Two triplets for the

ethyl side chain protons, one around 3.0 ppm

(CH₂ adjacent to the aromatic ring) and another

around 3.5 ppm (CH₂ adjacent to the bromine).

¹³C NMR

- Aromatic carbon signals between 125-140

ppm. - A signal for the methyl carbon around 21

ppm. - Signals for the ethyl side chain carbons,

one around 38 ppm (CH₂) and another around

33 ppm (CH₂Br).

IR Spectroscopy

- C-H stretching of the aromatic ring just above

3000 cm⁻¹. - C-H stretching of the alkyl groups

just below 3000 cm⁻¹. - C=C stretching of the

aromatic ring in the 1450-1600 cm⁻¹ region. - A

C-Br stretching absorption in the fingerprint

region (typically 500-600 cm⁻¹).

Mass Spectrometry

- A molecular ion peak (M⁺) and an M+2 peak of

nearly equal intensity, which is characteristic of

a compound containing one bromine atom.

Safety and Handling
4-Methylphenethyl bromide is classified as a hazardous substance. It is an acute toxicant if

swallowed, causes skin irritation, and may cause respiratory irritation. It is crucial to handle this

compound with appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat, in a well-ventilated fume hood.

Conclusion
4-Methylphenethyl bromide is a key synthetic intermediate with significant applications in

organic synthesis and drug discovery. Its unique combination of a reactive bromide and a

strategically placed methyl group makes it a valuable precursor for the development of novel
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therapeutic agents. A thorough understanding of its properties, synthesis, and reactivity is

essential for its effective and safe utilization in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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